Cas no 2172259-29-7 (1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172259-29-7
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6040369
• PubChem ID: 165835012
• Update Time: 2025-05-22

1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2172259-29-7
• EN300-1592834

• Inchi： 1S/C10H15N3O2/c1-5(2)9-8(10(14)15)11-12-13(9)7-4-6(7)3/h5-7H,4H2,1-3H3,(H,14,15)
• InChI Key： DRHVDSICFZKCKN-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)C)N(C2CC2C)N=N1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Additional information on 1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172259-29-7)

The compound 1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172259-29-7) is a structurally unique triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a methylcyclopropyl group and an isopropyl substituent, linked to a triazole-carboxylic acid core. This configuration imparts distinct physicochemical properties, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the versatility of the 1,2,3-triazole moiety, which is known for its stability and ability to participate in hydrogen bonding.

In recent years, the demand for heterocyclic compounds like 1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has surged, driven by their relevance in medicinal chemistry and crop protection. The compound's CAS No. 2172259-29-7 is frequently searched in scientific databases, reflecting its growing importance. One of the key trends in 2024 is the exploration of sustainable synthesis methods for such molecules, aligning with the global push for green chemistry. Researchers are investigating catalytic systems and solvent-free reactions to optimize the production of this triazole-carboxylic acid derivative while minimizing environmental impact.

The pharmacological potential of 1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is another hot topic. Preliminary studies suggest its applicability in modulating enzyme inhibition, particularly targeting proteins involved in inflammatory pathways. This aligns with the rising interest in small-molecule therapeutics for chronic diseases. Additionally, its lipophilic nature, attributed to the methylcyclopropyl and isopropyl groups, enhances membrane permeability—a critical factor in drug bioavailability. These properties make it a subject of patents and preclinical investigations, especially in oncology and immunology.

From a material science perspective, the compound's triazole ring offers opportunities for designing functional polymers and coordination complexes. Its carboxylic acid group enables covalent conjugation with other molecules, a feature exploited in bioconjugation and nanotechnology. Searches for "CAS 2172259-29-7 applications" often lead to discussions about its role in creating smart materials with stimuli-responsive behavior. This versatility underscores its cross-disciplinary appeal, bridging gaps between chemistry, biology, and engineering.

Quality control and analytical profiling of 1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid are critical for industrial adoption. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound's stability under various pH conditions is a frequent query among formulators, highlighting the need for robust storage protocols. Furthermore, regulatory compliance for its use in consumer products remains a trending subtopic, with agencies emphasizing safety assessments and toxicological data.

In summary, 1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172259-29-7) represents a multifaceted compound with expanding horizons. Its integration into high-value applications—from drug development to advanced materials—positions it as a focal point in contemporary research. As innovation accelerates, this triazole derivative is poised to address challenges in health and technology, making it a compelling subject for academia and industry alike.